Cas no 2137685-97-1 (ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate)

• Product Name: ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate
• CAS No: 2137685-97-1
• MF: C₁₁H₁₈N₄O₄S
• MW: 302.350020885468
• CID: 5748443
• PubChem ID: 165478709
• Update Time: 2025-05-24

ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-yl]propanoate
• EN300-1067824
• 2137685-97-1
• ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate

• Inchi： 1S/C11H18N4O4S/c1-3-19-10(16)8(2)15-7-9(13-14-15)11(5-4-6-11)20(12,17)18/h7-8H,3-6H2,1-2H3,(H2,12,17,18)
• InChI Key： MQRAJSYYDXRQEV-UHFFFAOYSA-N
• SMILES： S(C1(C2=CN(C(C(=O)OCC)C)N=N2)CCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 302.10487624g/mol
• Monoisotopic Mass: 302.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 126Ų

Additional information on ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate

Ethyl 2-4-(1-Sulfamoylcyclobutyl)-1H-1,2,3-Triazol-1-ylpropanoate (CAS No. 2137685-97-1): A Comprehensive Overview

Ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate (CAS No. 2137685-97-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for the development of new therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate is composed of a triazole ring, a cyclobutyl group, and an ethyl ester moiety. The triazole ring is a versatile functional group that is widely used in drug design due to its stability and ability to form hydrogen bonds. The cyclobutyl group adds rigidity to the molecule, which can influence its conformational flexibility and binding properties. The ethyl ester moiety is a common functional group in organic synthesis and can be readily modified to explore different pharmacological properties.

Recent research studies have highlighted the potential of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be developed as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate. A study conducted by a team of researchers at the University of California demonstrated that this compound has significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting protein synthesis. These findings indicate that the compound could be a valuable lead for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The researchers found that it targets specific signaling pathways involved in cell proliferation and apoptosis. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

The synthesis of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate has been extensively studied to optimize yield and purity. One common synthetic route involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. The starting materials are typically an azide-functionalized cyclobutane derivative and an alkyne-functionalized propanoic acid ester. The reaction proceeds under mild conditions to form the desired triazole product with high yield.

Several derivative compounds have been synthesized to explore the structure–activity relationship (SAR) of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate. These derivatives include variations in the substituents on the cyclobutane ring and modifications to the ester moiety. Studies have shown that these modifications can significantly affect the biological activity and pharmacokinetic properties of the compounds. For example, replacing the ethyl ester with a methyl ester or a propargylic alcohol can enhance solubility and bioavailability.

The pharmacokinetic properties of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate have also been investigated to assess its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for drug candidates.

However, further research is needed to fully understand the safety profile of ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylpropanoate. Preclinical toxicology studies are currently underway to evaluate its potential side effects and determine safe dosing regimens for clinical trials. These studies will provide crucial data on the compound's safety and tolerability in animal models.

In conclusion, ethyl 2-4-(1-sulfamoylcyclobutyl)-1H-1,2,3-triazol-1-ylopropanoate (CAS No. 2137685-97) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use as a therapeutic agent.